Cas no 1404116-76-2 (1,1,1-Trichloromethanesulfonic Acid 1,1'-Anhydride)

• Product Name: 1,1,1-Trichloromethanesulfonic Acid 1,1'-Anhydride
• CAS No: 1404116-76-2
• MF: C₂Cl₆O₅S₂
• MW: 380.866393089294
• CID: 5040602
• Update Time: 2025-11-01

1,1,1-Trichloromethanesulfonic Acid 1,1'-Anhydride Chemical and Physical Properties

Names and Identifiers

• DGCFCIXSJPYNLX-UHFFFAOYSA-N
• 1,1,1-Trichloromethanesulfonic Acid 1,1'-Anhydride

• Inchi： 1S/C2Cl6O5S2/c3-1(4,5)14(9,10)13-15(11,12)2(6,7)8
• InChI Key： DGCFCIXSJPYNLX-UHFFFAOYSA-N
• SMILES： C(Cl)(Cl)(Cl)S(OS(C(Cl)(Cl)Cl)(=O)=O)(=O)=O

Experimental Properties

• Density: 2.1±0.1 g/cm3
• Boiling Point: 342.6±42.0 °C at 760 mmHg
• Flash Point: 161.0±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1,1,1-Trichloromethanesulfonic Acid 1,1'-Anhydride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic anhydrides

Additional information on 1,1,1-Trichloromethanesulfonic Acid 1,1'-Anhydride

Comprehensive Analysis of 1,1,1-Trichloromethanesulfonic Acid 1,1'-Anhydride (CAS No. 1404116-76-2)

1,1,1-Trichloromethanesulfonic Acid 1,1'-Anhydride (CAS No. 1404116-76-2) is a specialized chemical compound widely recognized for its unique structural properties and applications in organic synthesis. This compound, often abbreviated as TCMSA anhydride, belongs to the class of sulfonic acid derivatives, which are pivotal in modern chemical research. Its molecular structure features a trichloromethyl group bonded to a sulfonic acid anhydride moiety, making it a versatile reagent for acylations, esterifications, and other catalytic transformations.

In recent years, the demand for high-performance reagents like 1,1,1-Trichloromethanesulfonic Acid 1,1'-Anhydride has surged due to its efficiency in green chemistry applications. Researchers are increasingly focusing on sustainable synthesis methods, and this compound aligns well with such initiatives. Its ability to act as a mild Lewis acid and dehydrating agent makes it invaluable in pharmaceutical intermediates and fine chemical production. Notably, its low toxicity profile compared to traditional anhydrides has garnered attention in biocompatible material development.

The compound's CAS No. 1404116-76-2 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis protocols, handling precautions, and commercial availability. Additionally, questions like "How does TCMSA anhydride compare to triflic anhydride?" or "What are the alternatives to 1,1,1-Trichloromethanesulfonic Acid 1,1'-Anhydride in peptide coupling?" highlight the need for detailed technical comparisons. These queries underscore the compound's niche yet critical role in advanced organic chemistry.

From a structural perspective, 1,1,1-Trichloromethanesulfonic Acid 1,1'-Anhydride exhibits remarkable stability under ambient conditions, which simplifies storage and transportation. Its reactivity is finely tunable, allowing chemists to optimize conditions for stereoselective reactions. This attribute is particularly valuable in asymmetric synthesis, where precision is paramount. Furthermore, its compatibility with microwave-assisted reactions and flow chemistry setups positions it as a forward-thinking choice for high-throughput screening.

Industry trends indicate a rising interest in cost-effective catalysts and recyclable reagents, and TCMSA anhydride fits this narrative. Its potential for catalytic recovery and reuse is being explored, aligning with the principles of circular economy. Environmental concerns have also driven searches for biodegradable sulfonating agents, though 1,1,1-Trichloromethanesulfonic Acid 1,1'-Anhydride remains a benchmark due to its unmatched efficiency in certain transformations.

In conclusion, 1,1,1-Trichloromethanesulfonic Acid 1,1'-Anhydride (CAS No. 1404116-76-2) is a cornerstone in synthetic chemistry, bridging the gap between traditional methodologies and innovative applications. Its adaptability to emerging technologies and alignment with sustainability goals ensure its continued prominence in both academic and industrial settings. As research progresses, this compound is poised to unlock new frontiers in molecular design and process optimization.